Cas no 2648963-00-0 (1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride)

• Product Name: 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride
• CAS No: 2648963-00-0
• MF: C₆H₉ClF₂N₂S
• MW: 214.663865804672
• MDL: MFCD34168174
• CID: 5642757
• PubChem ID: 155973714
• Update Time: 2025-10-11

1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,1-difluoroethyl)-1,3-thiazol-5-yl]methanamine hydrochloride
• 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride

• MDL： MFCD34168174
• Inchi： 1S/C6H8F2N2S.ClH/c1-6(7,8)5-10-3-4(2-9)11-5;/h3H,2,9H2,1H3;1H
• InChI Key： NIKSOYCNUCUWFR-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(CN)S1)(F)(F)C.Cl

Additional information on 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride

Comprehensive Overview of 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride (CAS No. 2648963-00-0)

The compound 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride (CAS No. 2648963-00-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a difluoroethyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoroethyl moiety in 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride aligns with this trend, as fluorine atoms are known to improve drug-like properties. Researchers are particularly interested in how this compound interacts with biological targets, given its potential as a building block for kinase inhibitors or GPCR modulators—topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the thiazole ring in this compound is a versatile scaffold. Thiazoles are widely studied for their antimicrobial, anti-inflammatory, and anticancer activities. The combination of this heterocycle with a hydrochloride salt form enhances solubility, a critical factor in drug formulation. This aligns with the growing focus on solubility enhancement techniques, a hot topic in pharmaceutical development forums and AI-driven research queries.

Environmental sustainability is another area where 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride garners attention. The agrochemical industry is exploring fluorine-containing compounds for their efficacy at lower dosages, reducing environmental impact. Searches for green chemistry alternatives and low-dose agrochemicals often highlight such molecules, making this compound a candidate for future eco-friendly solutions.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods are frequently queried by researchers validating synthetic routes or quality control protocols. The hydrochloride salt form also raises questions about salt selection strategies in drug development—a trending subtopic in formulation science.

In summary, 1-2-(1,1-difluoroethyl)-1,3-thiazol-5-ylmethanamine hydrochloride (CAS No. 2648963-00-0) represents a convergence of multiple scientific priorities: fluorination trends, heterocyclic chemistry, and sustainable applications. Its study addresses frequently searched questions about structure-activity relationships and molecular optimization, ensuring its continued relevance in cutting-edge research.